Cas no 344282-26-4 (4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile)

• Product Name: 4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile
• CAS No: 344282-26-4
• CID: 4649463
• Update Time: 2025-07-21

4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile
• 4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile

Introduction to 4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile (CAS No. 344282-26-4)

4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile, identified by its CAS number 344282-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including chloro substituents on the phenyl ring and a methyl group at the para position, which contribute to its unique chemical properties and reactivity.

The 3,4-dichlorophenyl moiety in the molecular structure is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the electronic properties of the aromatic system. This feature is often exploited in medicinal chemistry to enhance binding affinity and selectivity towards biological targets. Additionally, the presence of a butanenitrile group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles. Such structural features make this compound a valuable scaffold for drug discovery initiatives.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrile-containing compounds due to their ability to engage with various biological pathways. The 4-methylphenyl substituent further enhances the compound's complexity, contributing to its potential as a lead molecule in the development of novel therapeutic agents. Researchers have been particularly keen on investigating its interactions with enzymes and receptors involved in metabolic disorders, inflammatory responses, and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain key enzymes, making it a promising candidate for further investigation.

The synthesis of 4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The chloro-substituted phenyl ring is typically introduced via halogenation or cross-coupling reactions, while the nitrile group is often formed through cyanation or oxidation processes. The methylphenyl moiety is incorporated through Friedel-Crafts alkylation or other similar methods. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, preliminary data suggest that it may interact with receptors involved in pain signaling pathways, making it a candidate for developing novel analgesics. The 3,4-dichlorophenyl and 4-methylphenyl substituents appear to play critical roles in modulating these interactions, highlighting the importance of structural optimization in enhancing efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking simulations. These studies have provided valuable insights into how the nitrile group and other functional moieties interact with target proteins at an atomic level. Such information is crucial for designing next-generation derivatives with improved pharmacokinetic properties and reduced side effects. By leveraging these computational tools alongside experimental validation, scientists can accelerate the drug discovery process significantly.

The toxicological profile of 4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile is another critical aspect that has been thoroughly examined. Preliminary toxicity studies indicate that the compound exhibits moderate solubility in common organic solvents but demonstrates low acute toxicity at tested doses. However, further long-term studies are necessary to assess potential chronic effects and metabolic stability. These assessments are essential for ensuring safety before advancing into clinical trials.

The versatility of this compound as a chemical scaffold has also led to its incorporation into various research programs aimed at developing novel agrochemicals and specialty chemicals. The unique combination of functional groups makes it an attractive candidate for generating derivatives with enhanced stability and bioavailability under environmental conditions. Such applications underscore the broad utility of this molecule beyond pharmaceuticals.

In conclusion,4-(3,4-dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile (CAS No. 344282-26-4) represents a promising entity in medicinal chemistry with significant potential for therapeutic development. Its structural features contribute to diverse biological activities, while advanced synthetic methodologies allow for efficient production at scale. Ongoing research efforts continue to uncover new applications and optimize its pharmacological properties, positioning it as a cornerstone compound in modern drug discovery initiatives.